Cas no 898766-04-6 (1-(3,4-difluorophenyl)-2,2-dimethylbutan-1-one)

• Product Name: 1-(3,4-difluorophenyl)-2,2-dimethylbutan-1-one
• CAS No: 898766-04-6
• MF: C₁₂H₁₄F₂O
• MW: 212.235770702362
• MDL: MFCD03841160
• CID: 1946156
• PubChem ID: 24724061
• Update Time: 2025-06-14

1-(3,4-difluorophenyl)-2,2-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)-2,2-dimethylbutan-1-one
• 3',4'-DIFLUORO-2,2-DIMETHYLBUTYROPHENONE
• CTK5G4691
• AG-H-64747
• KB-179034
• MFCD03841160
• 898766-04-6
• DTXSID60642460
• 1-(3,4-Difluorophenyl)-2,2-dimethyl-1-butanone
• AKOS011974588

• MDL： MFCD03841160
• Inchi： 1S/C12H14F2O/c1-4-12(2,3)11(15)8-5-6-9(13)10(14)7-8/h5-7H,4H2,1-3H3
• InChI Key： RWMWTQKVMXXHAI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C(C)(C)CC)=O)F

Computed Properties

• Exact Mass: 212.10100
• Monoisotopic Mass: 212.10127139Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.58370

Additional information on 1-(3,4-difluorophenyl)-2,2-dimethylbutan-1-one

Comprehensive Overview of 1-(3,4-Difluorophenyl)-2,2-dimethylbutan-1-one (CAS No. 898766-04-6)

1-(3,4-Difluorophenyl)-2,2-dimethylbutan-1-one (CAS No. 898766-04-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluorophenyl and dimethylbutanone moieties makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The compound's molecular structure features a ketone group attached to a 2,2-dimethylbutane backbone, further substituted with a 3,4-difluorophenyl ring. This configuration enhances its stability and reactivity, making it suitable for cross-coupling reactions and other synthetic transformations. In recent years, the rise of AI-driven drug design and computational chemistry has amplified interest in such fluorinated building blocks, as they are often flagged by algorithms for their potential in optimizing drug-like properties.

From an industrial perspective, 1-(3,4-difluorophenyl)-2,2-dimethylbutan-1-one is valued for its role in producing high-performance materials. Its incorporation into polymers and coatings has been studied for improving thermal resistance and chemical durability, addressing sustainability challenges in material science. This aligns with the global push toward green chemistry and eco-friendly manufacturing, topics frequently searched by professionals seeking innovative solutions.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize this compound, ensuring purity and consistency for research applications. The compound's CAS No. 898766-04-6 serves as a critical identifier in regulatory documentation and patent filings, reflecting its commercial relevance. As the pharmaceutical industry shifts toward personalized medicine, intermediates like this are pivotal in tailoring molecules to specific biological targets.

In summary, 1-(3,4-difluorophenyl)-2,2-dimethylbutan-1-one exemplifies the intersection of synthetic chemistry and cutting-edge applications. Its adaptability in drug development, material science, and sustainable innovation positions it as a compound of enduring scientific and industrial interest. For researchers exploring fluorinated ketones or specialty chemicals, this molecule offers a compelling case study in molecular design and utility.